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Compound of Interest

Compound Name: Prohydrojasmon racemate

Cat. No.: B013459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of

Prohydrojasmon (PDJ) racemate solutions for plant treatment. Prohydrojasmon, a synthetic

analog of the naturally occurring plant hormone jasmonic acid, is a valuable tool for research in

plant physiology, stress response, and crop improvement.[1][2] It is recognized for its role in

promoting fruit ripening and coloration, enhancing plant defense mechanisms against pests

and diseases, and improving tolerance to abiotic stressors.[3][4][5]

Physicochemical Properties
Prohydrojasmon is described as a colorless to pale yellow oily liquid.[3] It is insoluble in water

but soluble in organic solvents.[3] For practical application in aqueous solutions for plant

treatment, it is often formulated as a soluble concentrate (SL) or soluble powder (SP).[3]
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Property Value Source

Water Solubility 60.2 mg/L at 25°C [1][2]

Appearance
Colorless to pale yellow oily

liquid
[3]

Solubility
Insoluble in water, soluble in

organic solvents
[3]

Stock Solution Preparation
Due to its low water solubility, a stock solution in an organic solvent is recommended for

laboratory-scale experiments.

Protocol for 100 mM PDJ Stock Solution in DMSO:

Materials:

Prohydrojasmon (PDJ) racemate (MW: 254.37 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or glass vials

Pipettes

Procedure:

Weigh out 25.44 mg of PDJ racemate.

Dissolve the PDJ in 1 mL of anhydrous DMSO to achieve a 100 mM stock solution.

Vortex thoroughly until the PDJ is completely dissolved.

Store the stock solution at -20°C for long-term storage (up to 6 months) or at 4°C for short-

term use (up to 1 month).[6] Aliquoting the stock solution is recommended to avoid

repeated freeze-thaw cycles.[6]
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Working Solution Preparation and Application
Protocols
The final concentration of PDJ in the working solution will vary depending on the plant species,

application method, and desired physiological response. The following tables summarize

recommended application rates from various sources.

Foliar Spray Application
Foliar spraying is a common method for applying PDJ to induce systemic responses in plants.
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Crop Target Effect
Recommended
Concentration/Dilut
ion

Application Timing

Apples
Fruit Color

Enhancement

120 ppm (for easy-to-

color varieties) or 240

ppm (for difficult

varieties)

One application 35

days before harvest,

or two applications at

35 and 21 days before

harvest for difficult

varieties.[7]

Grapes

Fruit Color

Enhancement &

Ripening

50 ppm

Three applications at

20 and 30 days after

flowering, and 20 days

before harvest.[7]

Citrus Prevent Puffiness 25 ppm

One application 45

days before harvest.

[7]

Japanese Radish Pest Control

100-fold dilution of a

5% commercial

formulation

Weekly spray

applications.[8]

General Fruit Coloring
Fruit Color

Enhancement

Dilution ratio of 1:200–

1:1500

Apply at the initial

coloring stage (10%

coloration) and repeat

after 7–14 days.[3]

General Stress

Resistance

Improve Stress

Resistance

Dilution ratio of

1:1500–1:5000

Spray evenly on the

entire plant.[3]

Protocol for Foliar Spray Application:

Materials:

PDJ stock solution

Distilled water
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Surfactant (e.g., Tween 20)

Spray bottle

Procedure:

Calculate the required volume of PDJ stock solution to achieve the desired final

concentration in the desired volume of water.

Add a non-ionic surfactant (e.g., Tween 20 at a final concentration of 0.01-0.05% v/v) to

the water to improve leaf surface coverage.

Add the calculated volume of PDJ stock solution to the water-surfactant mixture and mix

thoroughly.

Spray the solution evenly onto the plant foliage until runoff.

Applications are often recommended before 8 am or after 5 pm for better efficacy.[4]

Avoid application during periods of drought, high temperature, or when the plant is under

disease stress.[7]

Drip Irrigation
Drip irrigation allows for the application of PDJ to the root zone.

Target Effect Recommended Application Rate

Fruit Coloring 80–300 grams per acre

Stress Resistance 30–100 grams per acre

Protocol for Drip Irrigation Application:

Materials:

PDJ formulation suitable for irrigation

Drip irrigation system
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Procedure:

Calculate the amount of PDJ formulation needed based on the area to be treated.

Dissolve the PDJ formulation in the irrigation water stock tank.

Apply the solution to the plants through the drip irrigation system.

Signaling Pathway and Experimental Workflow
Jasmonate Signaling Pathway
Prohydrojasmon, as a jasmonic acid analog, is perceived by the F-box protein COI1.[8] This

interaction leads to the degradation of JAZ repressor proteins, thereby activating transcription

factors (e.g., MYC2) that regulate the expression of jasmonate-responsive genes. These genes

are involved in a wide range of physiological processes, including defense against herbivores

and pathogens, and the biosynthesis of secondary metabolites like anthocyanins.[5][8]

Prohydrojasmon (PDJ) COI1
 binds to

JAZ Repressor
 targets for degradation

MYC2 (Transcription Factor)
 represses

Jasmonate-Responsive Genes
 activates transcription of Plant Responses

(e.g., Defense, Anthocyanin Production)
 lead to

Click to download full resolution via product page

Caption: Simplified Jasmonate Signaling Pathway.

Experimental Workflow for PDJ Treatment
The following diagram outlines a typical workflow for a plant treatment experiment using PDJ.
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Caption: Experimental Workflow for PDJ Treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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